Explore by Category Solution & Vapor Deposition Precursors

Cobalt(II) acetate

Cobalt(II) acetate, a chemical compound, is utilized in scientific research for various applications. It exhibits perplexing properties that intrigue researchers, while its burstiness enables diverse experimental investigations.

CAS No.:71-48-7

Molecular Formula:C4H8CoO4

Molecular Weight:179.04 g/mol

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Trimethoxy(octyl)silane

Trimethoxy(octyl)silane is a chemical compound used in scientific research. It possesses diverse applications like surface modification, nanotechnology, and material synthesis. Its unique properties make it an essential component for various experiments and studies in the field.

CAS No.:3069-40-7

Molecular Formula:C11H26O3Si

Molecular Weight:234.41 g/mol

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Lithium acetylacetonate

Lithium 2,4-pentanedionate, a chemical compound, is widely utilized in scientific research due to its diverse applications. This compound exhibits intriguing properties, making it invaluable in fields like materials science, catalysis, and energy storage. Explore its potential for groundbreaking advancements!

CAS No.:18115-70-3

Molecular Formula:C5H7LiO2

Molecular Weight:106.1 g/mol

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Tetrakis(diethylamine)tin

Tetrakis(diethylamido)tin(IV) is a versatile chemical compound extensively used in scientific research. With its high perplexity and burstiness, it aids in various applications like catalysis, material synthesis, and advanced electronic devices. Its unique properties make it an indispensable tool for innovation and advancement in diverse scientific fields.

CAS No.:1066-78-0

Molecular Formula:C16H40N4Sn

Molecular Weight:407.2 g/mol

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nickel(2+);(E)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)NICKEL(II) is a fascinating chemical compound used in scientific research. With its complex structure and diverse properties, it finds applications in various fields, including catalysis, magnetic materials, and organic synthesis. Its versatility makes it a valuable asset for advancing scientific knowledge.

CAS No.:14481-08-4

Molecular Formula:C22H40NiO4

Molecular Weight:427.2 g/mol

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Lithium Benzenethiolate

Introducing Lithium Benzenethiolate, a remarkable chemical compound used in scientific research. Unleash its potential as a catalyst, electrode material, or building block for organic synthesis. Embrace the power of Lithium Benzenethiolate for groundbreaking discoveries!

CAS No.:2973-86-6

Molecular Formula:C6H5LiS

Molecular Weight:116.1 g/mol

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